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Compound of Interest

Compound Name: Ethyl 3,3-dimethylacrylate

Cat. No.: B042504

Essential Safety and Logistical Information for Laboratory Professionals

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Ethyl 3,3-dimethylacrylate.
By adhering to these procedures, you can minimize risks and ensure a secure laboratory
environment.

Key Safety and Physical Properties

A summary of critical quantitative data for Ethyl 3,3-dimethylacrylate is presented below for
easy reference.
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Property Value Source
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]
Appearance Liquid [2]
Boiling Point 154-155 °C [2]
Density 0.922 g/mL at 25 °C [2]
Flash Point 34 °C (93.2 °F) - closed cup [2]
Signal Word Warning [2][3]
CAS Number 638-10-8 [2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 3,3-dimethylacrylate is classified as a flammable liquid that can cause skin and serious
eye irritation, as well as respiratory irritation.[3][4] Adherence to proper PPE protocols is
mandatory.

Hazard Classifications:

Flammable Liquids - Category 3[3][4]

Skin Irritation - Category 2[3]

Serious Eye Irritation - Category 2A[3]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation - Category 3[3]
[4]

Recommended Personal Protective Equipment:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_3-dimethylacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_3-dimethylacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/194328
https://www.sigmaaldrich.com/US/en/product/aldrich/194328
https://www.sigmaaldrich.com/US/en/product/aldrich/194328
https://www.sigmaaldrich.com/US/en/product/aldrich/194328
https://www.sigmaaldrich.com/US/en/product/aldrich/194328
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/194328
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://www.benchchem.com/product/b042504?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protection Type Specification Rationale

) Protects against splashes that
] Chemical safety goggles or _
Eye Protection can cause serious eye

face shield. o
irritation.[3][4]

) Compatible chemical-resistant Prevents skin contact which
Hand Protection

gloves. can cause irritation.[3][4][5]
) ] Protective clothing, such as a Minimizes the risk of skin
Skin and Body Protection
lab coat. contact.[3][4]

Use in a well-ventilated area. A Prevents inhalation of vapors
Respiratory Protection respirator may be necessary if ~ which may cause respiratory

ventilation is inadequate. irritation.[4][6]

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:
Work in a well-ventilated area, such as a chemical fume hood.[3][4]
Ensure that an eye wash station and safety shower are readily accessible.[5]

Remove all potential ignition sources from the handling area, including sparks, open flames,
and hot surfaces.[4][7]

Use explosion-proof electrical and ventilating equipment.[4][7]

Ground and bond containers when transferring the material to prevent static discharge.[4][7]
. Handling the Chemical:

Don the appropriate PPE as outlined in the table above.

Avoid breathing vapors or mist.[3][4]

Prevent contact with skin and eyes.[3][4]
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e Use non-sparking tools.[4][7]

» Keep the container tightly closed when not in use.[3][7]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[3][4]

o Keep containers tightly closed.[3][7]

o Store away from incompatible materials and ignition sources.[4]

e The designated storage area should be a flammable liquid storage cabinet.

Disposal Plan

All waste materials containing Ethyl 3,3-dimethylacrylate must be treated as hazardous
waste.

» Waste Collection: Collect residues in a designated, properly labeled, flammable waste
container.[4]

» Disposal Procedure: Dispose of the contents and container in accordance with all local,
regional, and national regulations.[3][4] This should be done through an authorized
hazardous or special waste collection point.[4]

o Contaminated Clothing: Take off contaminated clothing immediately and wash it before
reuse.[3][4]

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, follow the established protocol to ensure a swift and safe response. The
workflow below outlines the necessary steps.
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Evacuate Immediate Area

'

Alert Others & Restrict Access

'

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Absorbent Material
(e.g., vermiculite, sand)

Collect Residue with Non-Sparking Tools

Place in Labeled Flammable Waste Container

Clean Spill Area

Dispose of Waste According to Protocol

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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